Cas no 2228382-10-1 (tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2228382-10-1
• MF: C₁₆H₂₄F₂N₂O₄
• MW: 346.369571685791
• CID: 6300553
• PubChem ID: 165834882
• Update Time: 2025-06-13

tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate
• EN300-1886977
• 2228382-10-1
• tert-butyl N-[5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenyl]carbamate

• Inchi： 1S/C16H24F2N2O4/c1-15(2,3)24-14(21)20-10-7-9(16(4,19)13(17)18)8-11(22-5)12(10)23-6/h7-8,13H,19H2,1-6H3,(H,20,21)
• InChI Key： WGSCUVMQECPCEI-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)OC)OC)N)F

Computed Properties

• Exact Mass: 346.17041358g/mol
• Monoisotopic Mass: 346.17041358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2228382-10-1)

The compound tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2228382-10-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropropan-2-yl moiety and the dimethoxyphenylcarbamate group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which are often more effective and longer-lasting than their non-fluorinated counterparts. The compound's CAS No. 2228382-10-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its role in protease inhibition. The amino-difluoropropane segment is known to interact strongly with enzyme active sites, making it a promising candidate for the development of novel therapeutics. Additionally, the tert-butyl carbamate group provides excellent protection for amine functionalities during synthetic processes, a feature highly valued in multi-step organic synthesis. These properties have led to its inclusion in numerous patent applications and research publications.

The synthesis of tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate involves sophisticated techniques such as asymmetric catalysis and fluorination reactions. These methods are often the subject of intense study, as they represent the frontier of modern organic chemistry. Researchers are particularly keen on optimizing these processes to improve yields and reduce environmental impact, a concern that resonates with the broader push for green chemistry.

Another area where this compound shows promise is in the development of agrochemicals. The dimethoxyphenyl moiety is a common feature in many herbicides and fungicides, and its combination with the difluoropropane group could lead to new classes of crop protection agents. This is especially relevant given the increasing global focus on sustainable agriculture and the need for more efficient pest control solutions.

From a commercial perspective, CAS No. 2228382-10-1 is often listed in catalogs of fine chemicals and building blocks for drug discovery. Its price and availability are closely monitored by procurement specialists, who seek to balance cost with quality. The compound's high purity and consistent performance make it a preferred choice for many laboratories and manufacturing facilities.

In conclusion, tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2,3-dimethoxyphenylcarbamate represents a fascinating intersection of chemistry and biology. Its unique structure and versatile applications ensure that it will remain a subject of interest for years to come. Whether in the realm of pharmaceuticals, agrochemicals, or material science, this compound continues to inspire innovation and discovery.